N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(2-fluorophenyl)oxalamide

• IUPAC Name: N-[2-(dimethylamino)-2-(furan-2-yl)ethyl]-N'-(2-fluorophenyl)oxamide
• InChI: InChI=1S/C16H18FN3O3/c1-20(2)13(14-8-5-9-23-14)10-18-15(21)16(22)19-12-7-4-3-6-11(12)17/h3-9,13H,10H2,1-2H3,(H,18,21)(H,19,22)
• InChI Key: KPULIZWKOWGIQU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C(=O)NC1=CC=CC=C1F)C2=CC=CO2
• Molecular Formula: C16H18FN3O3
• Molecular Weight: 319.33 g/mol

Description

N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(2-fluorophenyl)oxalamide, also known as DFO, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DFO is a fluorescent probe that can be used to detect the presence of various metal ions, including iron, copper, and zinc.

Scientific Research Applications

Alzheimer's Disease Diagnosis

Research has explored derivatives related to N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(2-fluorophenyl)oxalamide for their potential in diagnosing Alzheimer's Disease. For instance, a derivative was used in conjunction with positron emission tomography (PET) to determine the localization and load of neurofibrillary tangles (NFTs) and beta-amyloid senile plaques (APs) in the brains of living Alzheimer's patients. This noninvasive technique is expected to aid in the diagnostic assessment of Alzheimer's and monitor response during experimental treatments (Shoghi-Jadid et al., 2002).

Fluorescent Chemosensors

Another area of research application for compounds structurally similar to N1-(2-(dimethylamino)-2-(furan-2-yl)ethyl)-N2-(2-fluorophenyl)oxalamide is the development of fluorescent chemosensors. These chemosensors, such as those based on the quinoline moiety and N,N′-dimethylethane-1,2-diamine as a binding site, have shown remarkable fluorescence enhancement in the presence of Zn2+ in aqueous solution, distinguishing Zn2+ from Cd2+. This demonstrates their potential in detecting and quantifying Zn2+ in water samples, indicating a significant application in environmental monitoring and research (Kim et al., 2016).

Gene Vectors and Bioimaging

Further studies have synthesized star polycations with a central fluorophore for use as fluorescent gene vectors and bioimaging tools. These polymers, incorporating dimethylamino groups, have shown the capability to efficiently condense DNA into stable nanoparticles, facilitating gene delivery into live cells with higher efficiency and lower cytotoxicity than conventional agents. This application highlights the role of such compounds in advancing gene therapy research and molecular imaging (You et al., 2014).